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This guide provides a comprehensive characterization and comparison of commercially
available N-nitroso-olanzapine reference standards. Designed for researchers, scientists, and
drug development professionals, this document offers a detailed analysis of these critical
reference materials, including their physicochemical properties, analytical characterization data,
and recommended experimental protocols.

Introduction to N-Nitroso-Olanzapine

N-nitroso-olanzapine is the N-nitroso derivative of olanzapine, an atypical antipsychotic
medication.[1] The presence of nitrosamine impurities in pharmaceutical products is a
significant concern for regulatory agencies worldwide due to their potential carcinogenic
properties. As such, highly characterized reference standards for potential nitrosamine
impurities like N-nitroso-olanzapine are essential for the development and validation of
analytical methods to ensure the safety and quality of pharmaceutical products.[2][3] This guide
focuses on the characterization of N-nitroso-olanzapine, a potential impurity that may arise
from the presence of a secondary amine in the olanzapine molecule.
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Interestingly, some evidence suggests that N-nitroso-olanzapine may not form readily under
standard nitrosation conditions. One supplier offers a "Synthesis Attempts and Failure Report
(NAP Test)," indicating that rigorous attempts to synthesize this impurity under forced
conditions were unsuccessful.[4] This information is critical for risk assessment in drug
development.

Characterization of N-Nitroso-Olanzapine Reference
Standards

A review of commercially available N-nitroso-olanzapine reference standards reveals that
while multiple suppliers offer this compound, detailed public data on their characterization is
limited. However, available Certificates of Analysis (CoAs) and product pages confirm that
these standards are typically characterized using a suite of analytical techniques to confirm
their identity, purity, and structure.[5][6][7][8][9]

Physicochemical Properties

The fundamental properties of N-nitroso-olanzapine are summarized in Table 1. This
information is consistently reported across various suppliers and databases.

Property Value Source

2-methyl-4-(4-methylpiperazin-
) 1-yl)-10-nitroso-10H-
Chemical Name ) (112171
benzolb]thieno[2,3-e][5]

[7]diazepine

2-methyl-4-(4-methylpiperazin-
IUPAC Name 1-yl)-10-nitrosothieno[2,3-b][5] [10]

[8]benzodiazepine

Molecular Formula C17H19Ns0S [7][10]

Molecular Weight 341.43 g/mol [4][11]

Not consistently reported,
Appearance _ _ [5161[71(8][°]
typically a solid.

Solubility Not consistently reported. [516]1[7181[9]
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Analytical Characterization Data

The following table summarizes the analytical data available for N-nitroso-olanzapine
reference standards from various sources. It is important to note that while CoAs confirm the
use of these analytical techniques, the detailed spectra and chromatograms are not always
publicly available.

Analytical ) Available Data
. Parameter Typical Results
Technique Source
Structural
1H-NMR ] ) Conforms to structure [516]1[7181[9]
Confirmation
Mass Spectrometry Molecular Weight
) ) Conforms to structure [5161[7181[9]
(MS) Confirmation
Chromatographic )
] Purity >90% 51611 718][9]
Purity (HPLC)
Chromatographic )
Purity 98.49% [11]

Purity (HPLC)

Experimental Protocols

Detailed and validated experimental protocols are crucial for the accurate and reproducible
analysis of N-nitroso-olanzapine. The following sections provide methodologies for key
analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is a general guideline for determining the purity of an N-nitroso-olanzapine
reference standard. Method optimization and validation are required for specific applications.

Instrumentation:
e HPLC system with a UV detector

Chromatographic Conditions:
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e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm)

* Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., phosphate buffer, pH
adjusted)

e Flow Rate: 1.0 mL/min

o Detection Wavelength: Determined by UV scan of the reference standard (a wavelength
around 254 nm is often a starting point for aromatic compounds).

e Injection Volume: 10 pL

Column Temperature: 30 °C
Sample Preparation:

o Accurately weigh and dissolve the N-nitroso-olanzapine reference standard in a suitable
solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

 Further dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with the mobile
phase.

 Filter the solution through a 0.45 pum syringe filter before injection.
Data Analysis:

o The purity is calculated based on the area percentage of the main peak in the
chromatogram.

Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS) for Identification and
Quantification

This method is based on the FDA's general method for the determination of nitrosamine
impurities and should be adapted and validated for N-nitroso-olanzapine.[12]

Instrumentation:
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e LC-HRMS system (e.g., Q-Exactive, Orbitrap)

Chromatographic Conditions:

e Column: C18 reverse-phase column suitable for LC-MS

e Mobile Phase A: 0.1% Formic acid in water

¢ Mobile Phase B: 0.1% Formic acid in methanol

o Gradient: A suitable gradient to resolve N-nitroso-olanzapine from other impurities.

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 uL

Mass Spectrometry Conditions:

lonization Mode: Positive Electrospray lonization (ESI+)

Resolution: High resolution (e.g., >70,000)

Scan Mode: Full scan and/or targeted SIM (Selected lon Monitoring) for the exact mass of N-
nitroso-olanzapine.

Collision Energy (for MS/MS): Optimized for fragmentation of the parent ion.

Sample Preparation:

e Prepare a stock solution of the N-nitroso-olanzapine reference standard in methanol.

o Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

o For drug product analysis, a suitable extraction method must be developed and validated.
[12]

Visualizing Experimental and Logical Workflows
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To aid in the understanding of the processes involved in characterizing and comparing N-
nitroso-olanzapine reference standards, the following diagrams have been generated using
Graphviz.

Reference Standard Acquisition

Procure N-Nitroso-Olanzapine
Reference Standard

Phwicochemical Characteriza;fon S"'ructural Confirrnat‘ 'on v Purity Assessment v

Visual Appearance Solubility Testing LC-HRMS Analysis

’ 1H-NMR Spectroscopy Mass Spectrometry (MS) ‘ ’ HPLC-UV Analysis

D"ta Analysis and Repon‘ 'ng

»| Generate Certificate of Analysis (CoA) <

>

Click to download full resolution via product page

Caption: Experimental workflow for the characterization of an N-nitroso-olanzapine reference
standard.
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Caption: Logical relationship for the comparison and selection of N-nitroso-olanzapine
reference standards.

Conclusion

The availability of well-characterized N-nitroso-olanzapine reference standards is crucial for
ensuring the safety of olanzapine-containing drug products. While several commercial sources
exist, the level of publicly available characterization data varies. A key consideration for
researchers is the reported difficulty in synthesizing N-nitroso-olanzapine, which may impact
its likelihood of formation as a drug impurity. This guide provides a framework for comparing
available reference standards and outlines essential experimental protocols for their analysis. It
Is recommended that researchers request detailed Certificates of Analysis from suppliers and
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perform their own verification to ensure the suitability of a reference standard for their specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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